Cas no 2026170-49-8 (2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid
• CAS No: 2026170-49-8
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6082080
• PubChem ID: 165805353
• Update Time: 2025-06-19

2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid
• Cyclopropanebutanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-γ-methoxy-
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-4-methoxybutanoic acid
• 2026170-49-8
• EN300-1071268

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-9(11(15)16)7-10(18-4)8-5-6-8/h8-10H,5-7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： HSTQXBIXZAFYIV-UHFFFAOYSA-N
• SMILES： C1(C(OC)CC(NC(OC(C)(C)C)=O)C(O)=O)CC1

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 428.5±40.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid (CAS No. 2026170-49-8)

2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid, identified by its CAS number 2026170-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure incorporates both protective and functional groups, which are critical for its role in drug development and molecular biology research.

The tert-butoxy carbonyl (Boc) group in the compound's name is a well-known protecting group in organic synthesis, particularly useful for amine functionalities. This group provides stability to the amine during various chemical reactions while preventing unwanted side reactions. The presence of this group in 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid underscores its utility as a building block for more complex molecules, such as peptidomimetics and protease inhibitors. The cyclopropyl and methoxy substituents further enhance the compound's structural complexity, influencing its physicochemical properties and biological activity.

Recent advancements in drug discovery have highlighted the importance of cyclopropyl-containing compounds due to their ability to modulate enzyme activity and interact with biological targets in unique ways. For instance, studies have shown that cyclopropyl groups can improve metabolic stability and binding affinity in small-molecule drugs. In the context of 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid, the cyclopropyl moiety may contribute to its potential as a scaffold for developing novel therapeutic agents.

The methoxy group in the molecule also plays a significant role in determining its reactivity and solubility. Methoxy-substituted compounds are frequently employed in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability. The combination of these functional groups—amine, Boc protection, cyclopropyl, and methoxy—makes 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid a versatile intermediate for synthesizing a wide range of pharmacologically relevant molecules.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors, which are crucial for treating various diseases, including cancer and infectious disorders. Proteases play key roles in biological processes, and inhibiting their activity can lead to therapeutic benefits. The structural features of 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid, particularly the presence of a reactive amine group protected by a Boc moiety, make it an ideal candidate for designing inhibitors targeting specific proteases.

Moreover, recent research has demonstrated the utility of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability—in drug development. The compound's architecture aligns well with the principles of peptidomimetic design, offering opportunities to create novel analogs with enhanced pharmacological properties. For example, modifications to the cyclopropyl or methoxy groups could lead to derivatives with improved binding affinity or selectivity against disease-causing targets.

In addition to its role in drug discovery, 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid may find applications in biochemical research as a substrate or inhibitor for enzymes involved in metabolic pathways. Its unique structural features could provide insights into enzyme mechanisms and serve as tools for validating new therapeutic strategies.

The synthesis of this compound involves multi-step organic transformations, requiring careful optimization to ensure high yield and purity. The introduction of the Boc protecting group necessitates precise control over reaction conditions to prevent side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, enabling researchers to explore their full potential.

As interest in bioconjugation chemistry grows, compounds like 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid are becoming increasingly valuable for linking small molecules to larger biomolecules such as antibodies or peptides. The Boc-protected amine provides a convenient site for conjugation while maintaining the integrity of the underlying structure. This capability is particularly important for developing targeted therapies that combine the benefits of small-molecule drugs with those of biologics.

The physicochemical properties of this compound also make it suitable for formulation into various drug delivery systems. For instance, its solubility characteristics can be tailored by modifying substituents such as methoxy groups, enhancing its compatibility with different delivery matrices. Such modifications are essential for optimizing pharmacokinetic profiles and improving therapeutic outcomes.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-4-methoxybutanoic acid (CAS No. 2026170-49-8) represents a significant advancement in pharmaceutical chemistry, offering diverse applications across drug development, biochemical research, and bioconjugation technologies. Its unique structural features—amine functionality protected by Boc group, cyclopropyl substitution, and methoxy moiety—make it a versatile intermediate with broad potential utility. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.